Cas no 921938-48-9 (Pentafluorophenyl pyrimidine-5-carboxylate)

Pentafluorophenyl pyrimidine-5-carboxylate is a fluorinated aryl ester derivative of pyrimidine-5-carboxylic acid, primarily employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as an acylating agent, facilitated by the electron-withdrawing pentafluorophenyl group, which enhances its suitability for coupling reactions. The compound’s stability and solubility in common organic solvents further contribute to its utility in peptide and heterocycle synthesis. Additionally, the pentafluorophenyl moiety allows for efficient purification via chromatography or crystallization. This reagent is particularly valued in the development of bioactive molecules, where precise functionalization of pyrimidine scaffolds is required.

Pentafluorophenyl pyrimidine-5-carboxylate structure

921938-48-9 structure

Product Name:Pentafluorophenyl pyrimidine-5-carboxylate

CAS No:921938-48-9

MF:C₁₁H₃F₅N₂O₂

MW:290.145739793777

MDL:MFCD09702344

CID:998148

Update Time:2025-06-06

Pentafluorophenyl pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Pentafluorophenyl pyrimidine-5-carboxylate
- (2,3,4,5,6-pentafluorophenyl) pyrimidine-5-carboxylate
- Y4707
- MDL： MFCD09702344
- Inchi： 1S/C11H3F5N2O2/c12-5-6(13)8(15)10(9(16)7(5)14)20-11(19)4-1-17-3-18-2-4/h1-3H
- InChI Key： TZPLYNSLIVPKAH-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1OC(C1=CN=CN=C1)=O)F)F)F)F

Computed Properties

Exact Mass: 290.01100

Experimental Properties

Melting Point: 121 °C
PSA: 52.08000
LogP: 2.39130

Pentafluorophenyl pyrimidine-5-carboxylate Security Information

Hazard Statement： Harmful

Pentafluorophenyl pyrimidine-5-carboxylate Pricemore >>

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